Cas no 275-95-6 (Cycloheptatriazole(8CI,9CI))

• Product Name: Cycloheptatriazole(8CI,9CI)
• CAS No: 275-95-6
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 276606
• PubChem ID: 67269277
• Update Time: 2025-04-19

Cycloheptatriazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cycloheptatriazole(8CI,9CI)
• 1,2,3-Triazaazulene
• cyclohepta[d]triazole
• DTXSID80736714
• 1,2,3-Triaza-azulene
• SCHEMBL2075273
• 275-95-6
• Cyclohepta[d][1,2,3]triazole

• Inchi： 1S/C7H5N3/c1-2-4-6-7(5-3-1)9-10-8-6/h1-5H
• InChI Key： BRWBPJCJRKBYQU-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=CC2=NN=1

Computed Properties

• Exact Mass: 131.04845
• Monoisotopic Mass: 131.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles